Cas no 2284359-83-5 (N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide)

• Product Name: N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide
• CAS No: 2284359-83-5
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 5412605
• PubChem ID: 146077613
• Update Time: 2025-05-30

N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-26575465
• N-[(1-Sulfamoylcyclobutyl)methyl]but-2-ynamide
• 2284359-83-5
• N-[[1-(Aminosulfonyl)cyclobutyl]methyl]-2-butynamide
• N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide

• Inchi： 1S/C9H14N2O3S/c1-2-4-8(12)11-7-9(5-3-6-9)15(10,13)14/h3,5-7H2,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： PVSFJJKSRAESBC-UHFFFAOYSA-N
• SMILES： C(NCC1(S(N)(=O)=O)CCC1)(=O)C#CC

Computed Properties

• Exact Mass: 230.07251349g/mol
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.6Ų

Additional information on N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide

Professional Introduction to Compound with CAS No. 2284359-83-5 and Product Name: N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide

The compound with the CAS number 2284359-83-5 and the product name N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a sulfamoyl group and a cyclobutyl moiety in its molecular structure contributes to its distinct chemical properties, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in academic and industrial research. The structural motif of N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide aligns well with this trend, as heterocyclic scaffolds are frequently employed in the design of bioactive molecules. The sulfamoyl group, known for its ability to enhance solubility and metabolic stability, plays a crucial role in modulating the pharmacokinetic profile of drugs. Additionally, the cyclobutyl ring introduces rigidity to the molecule, which can influence its binding affinity to biological targets.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in addressing various therapeutic challenges. These compounds have demonstrated efficacy in multiple disease models, including inflammation, pain management, and infectious diseases. The sulfamoyl group in N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide is particularly noteworthy for its potential to interact with biological enzymes and receptors, thereby modulating their activity. This interaction is often mediated through hydrogen bonding and electrostatic interactions, which are critical for achieving high selectivity and potency.

The cyclobutyl moiety in the compound’s structure further enhances its pharmacological potential. Cycloalkyl groups are known to improve oral bioavailability by reducing metabolic degradation. Moreover, the rigid nature of the cyclobutyl ring can stabilize the conformation of the molecule, ensuring optimal binding to target proteins. This structural feature is particularly valuable in drug design, where precise molecular geometry is essential for effective interactions with biological systems.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple targets simultaneously. N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide exemplifies this approach, as its structural features allow it to engage with various biological pathways. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This dual functionality makes it a promising candidate for developing novel therapeutics that can tackle complex diseases more effectively.

The synthesis of N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, including functional group transformations and ring-closing reactions, which require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, making this compound viable for further preclinical and clinical investigations.

In conclusion, N-(1-sulfamoylcyclobutyl)methylbut-2-ynamide (CAS No. 2284359-83-5) is a structurally unique compound with considerable potential in pharmaceutical applications. Its combination of a sulfamoyl group and a cyclobutyl moiety enhances its pharmacological properties, making it an attractive candidate for drug discovery efforts. Ongoing research continues to explore its therapeutic applications, with promising results suggesting its utility in addressing various diseases. As synthetic chemistry advances, compounds like this will play an increasingly important role in developing next-generation pharmaceuticals.